Cas no 2639408-96-9 (1-(2-{(benzyloxy)carbonyl(methyl)amino}ethyl)-1H-imidazole-5-carboxylic acid)

• Product Name: 1-(2-{(benzyloxy)carbonyl(methyl)amino}ethyl)-1H-imidazole-5-carboxylic acid
• CAS No: 2639408-96-9
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 5639738
• PubChem ID: 165898701
• Update Time: 2025-10-29

1-(2-{(benzyloxy)carbonyl(methyl)amino}ethyl)-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639408-96-9
• EN300-28228930
• 1-(2-{[(benzyloxy)carbonyl](methyl)amino}ethyl)-1H-imidazole-5-carboxylic acid
• 1-(2-{(benzyloxy)carbonyl(methyl)amino}ethyl)-1H-imidazole-5-carboxylic acid

• Inchi： 1S/C15H17N3O4/c1-17(7-8-18-11-16-9-13(18)14(19)20)15(21)22-10-12-5-3-2-4-6-12/h2-6,9,11H,7-8,10H2,1H3,(H,19,20)
• InChI Key： UNMCMPRJWOTSDO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)CCN1C=NC=C1C(=O)O)=O

Computed Properties

• Exact Mass: 303.12190603g/mol
• Monoisotopic Mass: 303.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(2-{(benzyloxy)carbonyl(methyl)amino}ethyl)-1H-imidazole-5-carboxylic acid

Comprehensive Overview of 1-(2-{(benzyloxy)carbonyl(methyl)amino}ethyl)-1H-imidazole-5-carboxylic acid (CAS No. 2639408-96-9)

1-(2-{(benzyloxy)carbonyl(methyl)amino}ethyl)-1H-imidazole-5-carboxylic acid (CAS No. 2639408-96-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, belongs to the class of imidazole derivatives, which are known for their versatile applications in drug discovery and development. The presence of both carboxylic acid and benzyloxycarbonyl functional groups makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for imidazole-based compounds has surged due to their role in designing enzyme inhibitors and receptor modulators. Researchers are particularly interested in 1-(2-{(benzyloxy)carbonyl(methyl)amino}ethyl)-1H-imidazole-5-carboxylic acid for its potential in targeting specific biological pathways. Its unique structure allows for selective interactions with proteins, making it a candidate for therapeutic applications in areas such as inflammation and metabolic disorders.

The synthesis of CAS No. 2639408-96-9 involves multi-step organic reactions, including protection-deprotection strategies and carboxylation. These processes are critical for achieving high purity and yield, which are essential for research and industrial use. Advanced techniques like HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its structural integrity and consistency.

From an SEO perspective, users frequently search for terms like "imidazole derivatives in drug discovery", "benzyloxycarbonyl group applications", and "CAS 2639408-96-9 uses". These queries reflect the growing interest in specialized chemical intermediates and their role in modern science. By addressing these topics, this article aims to provide a comprehensive resource for researchers, chemists, and industry professionals.

Another trending topic in the scientific community is the green chemistry approach to synthesizing complex molecules. 1-(2-{(benzyloxy)carbonyl(methyl)amino}ethyl)-1H-imidazole-5-carboxylic acid can be synthesized using environmentally friendly solvents and catalytic methods, aligning with the global push for sustainable practices. This aspect is particularly appealing to researchers looking to reduce the environmental impact of their work.

In conclusion, 1-(2-{(benzyloxy)carbonyl(methyl)amino}ethyl)-1H-imidazole-5-carboxylic acid (CAS No. 2639408-96-9) is a compound of significant interest due to its structural features and potential applications. Its relevance in pharmaceutical research, coupled with the increasing focus on sustainable synthesis, makes it a subject worth exploring further. As the scientific community continues to uncover its possibilities, this compound is poised to play a pivotal role in future advancements.